Cas no 1261584-63-7 (3-(3'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde)

• Product Name: 3-(3'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde
• CAS No: 1261584-63-7
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 4962800
• Update Time: 2025-07-25

3-(3'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde

• Inchi： 1S/C10H9F3O3/c11-10(12,13)16-9-7(4-2-6-14)3-1-5-8(9)15/h1,3,5-6,15H,2,4H2
• InChI Key： LDSAGBAFNKEXGA-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC=CC=1CCC=O)O)(F)F

Computed Properties

• Exact Mass: 234.05037863 g/mol
• Monoisotopic Mass: 234.05037863 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5
• Molecular Weight: 234.17

Additional information on 3-(3'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde

Introduction to 3-(3'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde (CAS No. 1261584-63-7)

3-(3'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde, identified by its CAS number 1261584-63-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a valuable candidate for various applications in drug discovery and synthetic chemistry.

The molecular structure of 3-(3'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde features a propionaldehyde moiety attached to a phenyl ring that is substituted with both a hydroxyl group and a trifluoromethoxy group. This unique arrangement of functional groups imparts distinct reactivity and biological potential, which has been explored in recent scientific studies.

In the realm of pharmaceutical research, 3-(3'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde has been investigated for its potential role as an intermediate in the synthesis of bioactive molecules. The presence of both hydroxyl and trifluoromethoxy groups on the aromatic ring suggests that this compound may serve as a versatile building block for the development of novel therapeutic agents. Specifically, the hydroxyl group can participate in hydrogen bonding interactions, while the trifluoromethoxy group can influence electronic properties and metabolic stability, making it an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 3-(3'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde with greater accuracy. Molecular docking studies have revealed that this compound may interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. These findings align with ongoing research efforts aimed at identifying new molecules that can modulate such pathways for therapeutic benefit.

The synthesis of 3-(3'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such compounds. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the aromatic core efficiently. Additionally, protecting group strategies have been utilized to ensure selective functionalization at multiple sites within the molecule.

In addition to its pharmaceutical applications, 3-(3'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde has shown promise in materials science research. The combination of electron-withdrawing and electron-donating groups on its structure makes it a candidate for use in organic electronics, where such properties are crucial for optimizing charge transport characteristics. Researchers are exploring its potential as a precursor for developing new types of organic semiconductors and light-emitting diodes (OLEDs).

The environmental impact of 3-(3'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde is also a consideration in its application and synthesis. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. For example, biocatalytic approaches using engineered enzymes have been investigated as an alternative to traditional chemical synthesis methods.

The future direction of research on 3-(3'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde is likely to focus on expanding its applications into new therapeutic areas. Given its structural versatility, it may be explored further as a lead compound for drugs targeting neurological disorders, cancer, and infectious diseases. Furthermore, interdisciplinary collaborations between chemists, biologists, and computer scientists will continue to drive innovation in understanding its potential benefits.

In conclusion, 3-(3'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionaldehyde(CAS No. 1261584-63-7) is a multifaceted compound with significant potential across multiple domains of science and technology. Its unique structural features make it an attractive candidate for drug development, materials science, and environmental sustainability efforts. As research progresses, we can anticipate further discoveries that will solidify its importance in these fields.